Cas no 827320-69-4 (2(1H)-Isoquinolinecarboxylic acid, 1-(1H-pyrrol-2-yl)-, ethyl ester)

827320-69-4 structure
Product name:2(1H)-Isoquinolinecarboxylic acid, 1-(1H-pyrrol-2-yl)-, ethyl ester
2(1H)-Isoquinolinecarboxylic acid, 1-(1H-pyrrol-2-yl)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 2(1H)-Isoquinolinecarboxylic acid, 1-(1H-pyrrol-2-yl)-, ethyl ester
- ethyl 1-(1H-pyrrol-2-yl)-1H-isoquinoline-2-carboxylate
- DTXSID40836885
- Ethyl 1-(1H-pyrrol-2-yl)isoquinoline-2(1H)-carboxylate
- 827320-69-4
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- Inchi: InChI=1S/C16H16N2O2/c1-2-20-16(19)18-11-9-12-6-3-4-7-13(12)15(18)14-8-5-10-17-14/h3-11,15,17H,2H2,1H3
- InChI Key: KPMNRPLCBKFCAT-UHFFFAOYSA-N
- SMILES: CCOC(=O)N1C=CC2=CC=CC=C2C1C3=CC=CN3
Computed Properties
- Exact Mass: 268.121177757g/mol
- Monoisotopic Mass: 268.121177757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 383
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 45.3Ų
2(1H)-Isoquinolinecarboxylic acid, 1-(1H-pyrrol-2-yl)-, ethyl ester Related Literature
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1. Structural evidence for a reaction intermediate mimic in the active site of a sulfite dehydrogenase†Ahmed Djeghader,Melanie Rossotti,Saleh Abdulkarim,Frédéric Biaso,Guillaume Gerbaud,Wolfgang Nitschke,Barbara Schoepp-Cothenet,Tewfik Soulimane,Stéphane Grimaldi Chem. Commun., 2020,56, 9850-9853
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Rania S. Seoudi,Annette Dowd,Brian J. Smith,Adam Mechler Phys. Chem. Chem. Phys., 2016,18, 11467-11473
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Shengjie Zhang,Son-Jong Hwang,David A. Dixon,Bruce C. Gates,Alexander Katz Dalton Trans., 2018,47, 13550-13558
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Shane O'Sullivan,Eva Alvarez de Eulate,Yiu Hang Yuen,Erik Helmerhorst,Damien W. M. Arrigan Analyst, 2013,138, 6192-6196
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5. Triphenylphosphine oxide-catalyzed stereoselective poly- and dibromination of unsaturated compounds†Tian-Yang Yu,Yao Wang,Xiu-Qin Hu,Peng-Fei Xu Chem. Commun., 2014,50, 7817-7820
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